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Compound of Interest

Compound Name: Diphenylchlorosilane

Cat. No.: B167933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphenylchlorosilane is a versatile organosilicon compound widely utilized in organic

synthesis. Its utility stems from the reactive silicon-chlorine bond, which allows for the

introduction of the diphenylsilyl group onto various substrates. This guide provides a concise

overview of its fundamental properties and a common application in synthetic chemistry.

Core Properties of Diphenylchlorosilane
A clear understanding of the fundamental molecular properties of a reagent is crucial for its

appropriate application in experimental design. The key quantitative data for

diphenylchlorosilane are summarized below.

Property Value

Molecular Formula C₁₂H₁₁ClSi[1][2][3]

Molecular Weight 218.76 g/mol [1]

IUPAC Name Chloro(diphenyl)silane

CAS Number 1631-83-0[1][2][3]
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Application in Alcohol Protection: A Synthetic
Workflow
A primary application of chlorosilanes in organic synthesis is the protection of hydroxyl groups.

[4][5] This strategy is employed to prevent the acidic proton of an alcohol from interfering with

subsequent reactions, such as those involving Grignard reagents or other strong bases.[4] The

diphenylsilyl ether formed is generally stable under various reaction conditions and can be

selectively removed later in the synthetic sequence.

The following diagram illustrates the general workflow for the protection of a generic alcohol (R-

OH) using diphenylchlorosilane, followed by a deprotection step to regenerate the alcohol.
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General workflow for alcohol protection and deprotection.
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Experimental Considerations
Protection of Alcohols: The reaction is typically carried out by treating the alcohol with

diphenylchlorosilane in the presence of a non-nucleophilic base, such as triethylamine or

pyridine.[4] The base serves to neutralize the hydrochloric acid byproduct. The reaction is

performed under anhydrous conditions to prevent hydrolysis of the chlorosilane.

Deprotection: The diphenylsilyl ether can be cleaved to regenerate the alcohol. This is

commonly achieved using a source of fluoride ions, such as tetrabutylammonium fluoride

(TBAF), or by treatment with acid.[5] The choice of deprotection reagent depends on the overall

synthetic strategy and the compatibility with other functional groups present in the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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